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Introduction

ARN272 is a molecule identified as an inhibitor of the anandamide transporter, a key
component of the endocannabinoid system.[1] This system is widely implicated in a variety of
physiological and pathological processes within the central and peripheral nervous systems.
The ability of ARN272 to modulate endocannabinoid signaling bestows it with significant
potential as a research tool and a therapeutic candidate in the field of neurology. This guide
provides a comprehensive overview of ARN272, focusing on its mechanism of action, relevant
signaling pathways, and the experimental data available to date.

Core Compound Data

A summary of the available quantitative data for ARN272 is presented below.
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Parameter Value Source

CAS Number 488793-85-7 RayBiotech[1]
Purity 98.23% RayBiotech[1]
Format Powder RayBiotech[1]
IC50 (anandamide transporter) 1.8 uM RayBiotech[1]

Mechanism of Action and Signaling Pathways

ARN272 functions by inhibiting the anandamide transporter, which is responsible for the
reuptake of the endocannabinoid anandamide from the synaptic cleft into the neuron. By
blocking this transporter, ARN272 effectively increases the concentration and duration of
anandamide in the synapse, leading to enhanced activation of cannabinoid receptors, primarily
CB1 and CB2.

The activation of these receptors triggers a cascade of intracellular signaling events. A
generalized workflow for the proposed mechanism of ARN272 is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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